Cas no 77877-96-4 (Undecanoic acid, chloromethyl ester)
77877-96-4 structure
Product Name:Undecanoic acid, chloromethyl ester
CAS No:77877-96-4
MF:C12H23ClO2
MW:234.762823343277
CID:535333
PubChem ID:572572
Update Time:2025-04-19
Undecanoic acid, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, chloromethyl ester
- chloromethyl undecanoate
- DTXSID40341363
- 77877-96-4
- BDZBWJLRACXOET-UHFFFAOYSA-N
-
- Inchi： 1S/C12H23ClO2/c1-2-3-4-5-6-7-8-9-10-12(14)15-11-13/h2-11H2,1H3
- InChI Key： BDZBWJLRACXOET-UHFFFAOYSA-N
- SMILES： ClCOC(CCCCCCCCCC)=O
Computed Properties
- Exact Mass: 234.13879
- Monoisotopic Mass: 234.1386577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Undecanoic acid, chloromethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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